[1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol

• IUPAC Name: [1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol
• InChI: InChI=1S/C16H22N4O/c21-12-16(5-1-2-6-16)11-18-9-14-10-19-20-15(14)13-4-3-7-17-8-13/h3-4,7-8,10,18,21H,1-2,5-6,9,11-12H2,(H,19,20)
• InChI Key: XJOZJHYEVHKUEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNCC2=C(NN=C2)C3=CN=CC=C3)CO
• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol

Description

[1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol, also known as CYM-5442, is a small molecule compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol involves the inhibition of specific enzymes and signaling pathways that are involved in the pathogenesis of various diseases. This compound has been reported to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. This compound has also been reported to have neuroprotective effects and to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol in lab experiments is its high specificity and potency. This compound has been shown to have minimal off-target effects, which makes it a valuable tool for studying specific biological pathways. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on [1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Another potential direction is the investigation of the therapeutic potential of this compound in other diseases, such as autoimmune disorders and metabolic diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and to identify potential biomarkers for predicting its efficacy in different disease contexts.
Conclusion:
In summary, this compound is a small molecule compound with promising therapeutic potential in various diseases. Its high specificity and potency make it a valuable tool for studying specific biological pathways. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential therapeutic applications in different disease contexts.

Synthesis Methods

[1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis method has been reported in several research articles, and it involves the use of specialized equipment and techniques to ensure high purity and yield of the final product.

Scientific Research Applications

[1-[[(5-pyridin-3-yl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentyl]methanol has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several research studies have reported the effectiveness of this compound in inhibiting tumor growth and reducing inflammation in animal models.